4-[2-(Cyanomethyl)-1,3-thiazol-4-yl]benzonitrile

• IUPAC Name: 4-[2-(cyanomethyl)-1,3-thiazol-4-yl]benzonitrile
• InChI: InChI=1S/C12H7N3S/c13-6-5-12-15-11(8-16-12)10-3-1-9(7-14)2-4-10/h1-4,8H,5H2
• InChI Key: SVCITPHNDXGZOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C2=CSC(=N2)CC#N
• Molecular Formula: C12H7N3S
• Molecular Weight: 225.27 g/mol

Description

“4-[2-(Cyanomethyl)-1,3-thiazol-4-yl]benzonitrile” is a chemical compound with the CAS Number: 528522-91-0. It has a molecular weight of 225.27. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C12H7N3S/c13-6-5-12-15-11(8-16-12)10-3-1-9(7-14)2-4-10/h1-4,8H,5H2.

Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature.

Scientific Research Applications

Synthesis and Biological Activity

• Synthetic Pathways and Anticancer Activity : Research has shown the potential of 4-[2-(Cyanomethyl)-1,3-thiazol-4-yl]benzonitrile derivatives in synthesizing compounds with significant anti-arrhythmic and anticancer activities. For instance, the synthesis of thiazol-4-yl derivatives has demonstrated promising results in anticancer studies, suggesting that these compounds could serve as effective agents against certain cancer cell lines. The precise mechanisms by which these compounds exert their effects, however, vary and often involve complex biochemical interactions, indicating a potential area for further research into their pharmacological applications (El-Sharkawy et al., 2015).

• Molecular Design for Antitumor Agents : The design and synthesis of new thiazol derivatives, including those related to this compound, have been focused on creating antitumor agents. These efforts aim at exploiting the chemical structure of the thiazol ring to develop molecules that can effectively target and inhibit the growth of tumor cells, demonstrating the compound’s versatility in contributing to the development of new chemotherapeutic agents (Bera et al., 2021).

• Applications in Nonlinear Optical (NLO) Materials : The compound and its derivatives have been evaluated for their potential in nonlinear optical applications. Studies focusing on the electronic and structural properties of these compounds reveal their suitability for NLO materials. This is due to their high hyperpolarizability and favorable electronic transitions, making them valuable in the development of optical devices and technologies (Mydlova et al., 2020).

• Biotransformation Studies : Research into the biotransformation of dinitrile compounds, including those with a structure similar to this compound, by soil bacteria has provided insights into their environmental fate and potential biodegradability. These studies are crucial for understanding how such compounds, when released into the environment, can be naturally degraded, reducing their potential ecological impact (Dadd et al., 2001).

Safety and Hazards

The safety information for “4-[2-(Cyanomethyl)-1,3-thiazol-4-yl]benzonitrile” includes several hazard statements: H302, H312, H315, H319, H332, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501.

Mechanism of Action

Target of Action

The primary target of 4-[2-(Cyanomethyl)-1,3-thiazol-4-yl]benzonitrile is nitrilase , an enzyme of the nitrilase superfamily . Nitrilase plays a crucial role in the hydrolysis of nitriles into corresponding carboxylic acids .

Mode of Action

This compound interacts with nitrilase, which catalyzes the hydrolysis of one cyano group of dinitriles into corresponding cyanocarboxylic acids . This reaction is virtually impossible by chemical hydrolysis .

Biochemical Pathways

The biochemical pathway primarily affected by this compound is the nitrilase-mediated biocatalysis reaction . The downstream effects of this pathway include the production of cyanocarboxylic acids from dinitriles .

Result of Action

The result of the action of this compound is the production of cyanocarboxylic acids from dinitriles . This reaction is of interest for a variety of applications, including the synthesis of high-value fine chemicals and pharmaceuticals .

Action Environment

The action of this compound is influenced by environmental factors such as the presence and concentration of the nitrilase enzyme . Additionally, the compound’s regioselectivity is affected by the carbon chain lengths and substituent group positions of substrates .

Biochemical Analysis

Biochemical Properties

It is known that the compound can participate in reactions at the benzylic position . The benzylic position is the carbon atom next to the aromatic ring, which in this case is a benzene ring . This position is particularly reactive due to the resonance stabilization provided by the adjacent aromatic system .

Molecular Mechanism

It is known that the compound can participate in free radical reactions . In these reactions, a hydrogen atom is removed from the benzylic position, forming a radical . This radical can then react with other molecules, potentially leading to changes in gene expression or enzyme activity.